Cas no 114959-37-4 (Cyclopent[hi]acephenanthrylene)
114959-37-4 structure
Product Name:Cyclopent[hi]acephenanthrylene
Cyclopent[hi]acephenanthrylene Chemical and Physical Properties
Names and Identifiers
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- Cyclopent[hi]acephenanthrylene
- CYCLOPENTA(HI)ACEPHENANTHRYLENE
- AC1L44OI
- ACMC-1C7OK
- AG-D-35568
- CTK0I0752
- Cyclopent(hi)acephenanthrylene
- dicyclopenta[jk,mn]phenanthrene
- DTXSID70150905
- pentacyclo[8.6.1.12,5.014,17.09,18]octadeca-1,3,5(18),6,8,10,12,14(17),15-nonaene
- 114959-37-4
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- Inchi: 1S/C18H10/c1-3-11-7-9-15-16-10-8-12-4-2-6-14(18(12)16)13(5-1)17(11)15/h1-10H
- InChI Key: OGSMXDUSWZTIEB-UHFFFAOYSA-N
- SMILES: C12C3=CC=CC1=C1C=CC=C4C=CC(C=2C=C3)=C14
Computed Properties
- Exact Mass: 226.07800
- Monoisotopic Mass: 226.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.355
- Boiling Point: 474°Cat760mmHg
- Flash Point: 230.5°C
- Refractive Index: 1.876
- PSA: 0.00000
- LogP: 5.17500
Cyclopent[hi]acephenanthrylene Related Literature
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Adam J. Matzger,K. Peter C. Vollhardt angular [3]phenylene to benzo[ghi]fluoranthene. Adam J. Matzger K. Peter C. Vollhardt Chem. Commun. 1997 1415
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Adam J. Matzger,K. Peter C. Vollhardt angular [3]phenylene to benzo[ghi]fluoranthene. Adam J. Matzger K. Peter C. Vollhardt Chem. Commun. 1997 1415
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Auréa Andrade-Eiroa,Roya Shahla,Manolis N. Romanías,Philippe Dagaut RSC Adv. 2014 4 33636
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